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Compound of Interest

Compound Name:

Ethyl 5-(4-

methoxyphenyl)isoxazole-3-

carboxylate

Cat. No.: B1361754 Get Quote

This guide provides essential information for the safe handling, storage, and use of Ethyl 5-(4-
methoxyphenyl)isoxazole-3-carboxylate (CAS No. 376623-69-7) in a research and

development setting.
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Issue Possible Cause(s) Recommended Action(s)

Compound has changed color

(e.g., yellowing).

- Exposure to light or air over a

prolonged period.-

Contamination.

- Store the compound in a

tightly sealed, opaque

container.- Store in a

desiccator to minimize

moisture exposure.- If purity is

critical, repurify the compound

(e.g., by recrystallization) and

verify its identity and purity by

analytical methods (NMR, LC-

MS).

Difficulty dissolving the

compound.

- Use of an inappropriate

solvent.- Compound has

degraded or polymerized.

- Consult literature for

appropriate solvents. Based on

its structure, consider solvents

like DMSO, DMF, or warm

ethanol.- Use sonication or

gentle heating to aid

dissolution.- If solubility issues

persist, it may indicate

degradation. Verify the

compound's integrity.

Inconsistent experimental

results.

- Inaccurate weighing due to

static electricity.- Compound

degradation.- Contamination of

the sample.

- Use an anti-static gun or

ionizer when weighing.-

Ensure the compound has

been stored correctly. For long-

term storage, consider an inert

atmosphere.- Use clean

spatulas and glassware to

prevent cross-contamination.

Visible clumping or caking of

the solid.
- Absorption of moisture.

- Store in a desiccator.- If

clumping is observed, gently

break up the solid with a clean,

dry spatula before weighing.
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Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Ethyl 5-(4-methoxyphenyl)isoxazole-
3-carboxylate?

A1: The compound should be stored in a tightly sealed container in a dry place at room

temperature.[1][2] To prevent degradation from moisture and light, it is best practice to use an

opaque container and store it in a desiccator.

Q2: What are the known hazards associated with this compound?

A2: While a complete Safety Data Sheet (SDS) is not readily available, information from

suppliers suggests that this compound should be handled with care. The following hazard

statements have been associated with it:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]

Therefore, appropriate personal protective equipment should be used.

Q3: What personal protective equipment (PPE) should I use when handling this compound?

A3: Based on the potential hazards, the following PPE is recommended:

Eye Protection: Safety glasses or chemical splash goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat.

Respiratory Protection: Use in a well-ventilated area. If handling large quantities or if dust is

generated, a dust mask or respirator may be appropriate.
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Q4: What should I do in case of accidental exposure?

A4:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, wash out mouth with water, provided the person is conscious. Call a

physician. Do NOT induce vomiting.

Q5: Are there any known incompatibilities for this compound?

A5: Specific incompatibility data is not available. However, as a general precaution for organic

esters, avoid strong oxidizing agents, strong acids, and strong bases as they may cause

hydrolysis or other reactions.

Quantitative Data Summary
Property Value Source

CAS Number 376623-69-7 [1][2]

Molecular Formula C13H13NO4 [1][2]

Molecular Weight 247.25 g/mol [1]

Physical Form Solid [2]

Recommended Storage
Room Temperature, Sealed in

Dry Conditions
[1]
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Standard Handling and Storage Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://nmu-mi.newlook.safecollegessds.com/document/repo/32204861-a704-4262-8689-7291c77060df
https://cymitquimica.com/products/IN-DA00CHXL/ethyl-3-4-methoxyphenylisoxazole-5-carboxylate/
https://nmu-mi.newlook.safecollegessds.com/document/repo/32204861-a704-4262-8689-7291c77060df
https://cymitquimica.com/products/IN-DA00CHXL/ethyl-3-4-methoxyphenylisoxazole-5-carboxylate/
https://nmu-mi.newlook.safecollegessds.com/document/repo/32204861-a704-4262-8689-7291c77060df
https://cymitquimica.com/products/IN-DA00CHXL/ethyl-3-4-methoxyphenylisoxazole-5-carboxylate/
https://nmu-mi.newlook.safecollegessds.com/document/repo/32204861-a704-4262-8689-7291c77060df
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This workflow outlines the standard procedure for handling and storing Ethyl 5-(4-
methoxyphenyl)isoxazole-3-carboxylate upon receipt and during routine use.

Receive Compound

Visually Inspect Container for Damage

Log Compound into Inventory

Store in a Cool, Dry, Dark Place
(e.g., Desiccator at Room Temp)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

For Use

Weigh Required Amount
in a Well-Ventilated Area

Tightly Reseal Container Proceed with Experiment

Return to Storage

Click to download full resolution via product page
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Caption: Standard workflow for handling and storage.

Troubleshooting Decision Tree
This diagram provides a logical flow for troubleshooting common issues encountered with the

compound.

Problem Encountered
(e.g., Discoloration, Insolubility)

Check Storage Conditions Review Experimental Protocol
(e.g., Solvent Choice)

If Inconsistent Results

Are they Correct?
(Cool, Dry, Dark)

Correct Storage Conditions
and Monitor

No

Consider Compound Degradation

Yes

Verify Purity Analytically
(e.g., NMR, LC-MS)

Is Purity Acceptable?

Repurify or
Obtain New Stock

No

Proceed with Use

Yes
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Click to download full resolution via product page

Caption: Troubleshooting decision tree for common issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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